Cas no 625470-96-4 ((3-(Benzylcarbamoyl)phenyl)boronic acid)

• Product Name: (3-(Benzylcarbamoyl)phenyl)boronic acid
• CAS No: 625470-96-4
• MF: C₁₄H₁₄BNO₃
• MW: 255.076863765717
• MDL: MFCD04115688
• CID: 68505
• PubChem ID: 3262053
• Update Time: 2025-04-18

(3-(Benzylcarbamoyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(Benzylcarbamoyl)phenyl)boronic acid
• 3-(Benzylcarbamoyl)benzeneboronic acid
• 3-(N-Benzylaminocarbonyl)phenylboronic acid
• 3-[(Benzylamino)carbonyl]phenylboronic acid
• Boronicacid, [3-[[(phenylmethyl)amino]carbonyl]phenyl]- (9CI)
• 3-(Benzylaminocarbonyl)phenylboronic acid
• [3-(Benzylcarbamoyl)phenyl]boronicacid
• DTXSID80390774
• A853718
• (3-(Benzylcarbamoyl)phenyl)boronicacid
• AKOS015839368
• SCHEMBL177584
• AM87850
• MFCD04115688
• I12659
• FT-0732969
• N-BENZYL 3-BORONOBENZAMIDE
• BP-11438
• 3-((benzylamino)carbonyl)phenylboronic acid
• AB20402
• 3-[(Benzylamino)carbonyl]phenylboronic acid, AldrichCPR
• [3-(benzylcarbamoyl)phenyl]boronic Acid
• 3-(benzylcarbamoyl)phenylboronic acid
• C14H14BNO3
• 625470-96-4
• Boronic acid,B-[3-[[(phenylmethyl)amino]carbonyl]phenyl]-
• AS-65696
• DB-023631
• [3-(N-Benzylaminocarbonyl)phenyl]boronic acid

• MDL： MFCD04115688
• Inchi： 1S/C14H14BNO3/c17-14(16-10-11-5-2-1-3-6-11)12-7-4-8-13(9-12)15(18)19/h1-9,18-19H,10H2,(H,16,17)
• InChI Key： OBCLAQJSSJOSFL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(B(O)O)C=1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 255.10700
• Monoisotopic Mass: 255.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Color/Form: White crystal powder
• Density: 1.24
• Melting Point: 224-230
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.611
• PSA: 69.56000
• LogP: 0.68730

(3-(Benzylcarbamoyl)phenyl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters